Cas no 62210-24-6 (1H-Inden-1-ol, 2-(dimethylamino)octahydro-)

62210-24-6 structure
Product name:1H-Inden-1-ol, 2-(dimethylamino)octahydro-
1H-Inden-1-ol, 2-(dimethylamino)octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-ol, 2-(dimethylamino)octahydro-
- 2-(dimethylamino)-2,3,3a,4,5,6,7,7a-octahydro-1H-inden-1-ol
- 2-(Dimethylamino)octahydro-1H-inden-1-ol
- DTXSID50810833
- 62210-24-6
-
- Inchi: InChI=1S/C11H21NO/c1-12(2)10-7-8-5-3-4-6-9(8)11(10)13/h8-11,13H,3-7H2,1-2H3
- InChI Key: DMGDPJMJXXVYFP-UHFFFAOYSA-N
- SMILES: CN(C)C1CC2CCCCC2C1O
Computed Properties
- Exact Mass: 183.16243
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
1H-Inden-1-ol, 2-(dimethylamino)octahydro- Related Literature
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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